Cas no 1134138-83-2 ((1S,7S,8R,9S)-11-acetoxy-10-hydroxy-1,7-diisovaleroxyvaltrate hydrin)
1134138-83-2 structure
Product Name:(1S,7S,8R,9S)-11-acetoxy-10-hydroxy-1,7-diisovaleroxyvaltrate hydrin
CAS No:1134138-83-2
MF:C22H32O9
MW:440.484087944031
CID:2001309
PubChem ID:42640471
Update Time:2025-04-21
(1S,7S,8R,9S)-11-acetoxy-10-hydroxy-1,7-diisovaleroxyvaltrate hydrin Chemical and Physical Properties
Names and Identifiers
-
- (1S,7S,8R,9S)-11-acetoxy-10-hydroxy-1,7-diisovaleroxyvaltrate hydrin
- jatamanvaltrate K
- (+)-Jatamanvaltrate K
- 1134138-83-2
- [(1S,6S,7R,7aS)-4-(acetyloxymethyl)-7-hydroxy-7-(hydroxymethyl)-1-(3-methylbutanoyloxy)-6,7a-dihydro-1H-cyclopenta[c]pyran-6-yl] 3-methylbutanoate
- CHEMBL551356
- JATAMANVALTRic acid K
- ((1S,6S,7R,7aS)-4-(acetyloxymethyl)-7-hydroxy-7-(hydroxymethyl)-1-(3-methylbutanoyloxy)-6,7a-dihydro-1H-cyclopenta(c)pyran-6-yl) 3-methylbutanoate
-
- Inchi: 1S/C22H32O9/c1-12(2)6-18(25)30-17-8-16-15(9-28-14(5)24)10-29-21(20(16)22(17,27)11-23)31-19(26)7-13(3)4/h8,10,12-13,17,20-21,23,27H,6-7,9,11H2,1-5H3
- InChI Key: BKKCPVJHKOCEPK-UHFFFAOYSA-N
- SMILES: CC(CC(OC1C(CO)(O)C2C(OC=C(C2=C1)COC(=O)C)OC(CC(C)C)=O)=O)C
Computed Properties
- Exact Mass: 440.20463259Da
- Monoisotopic Mass: 440.20463259Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 12
- Complexity: 752
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.038
- Topological Polar Surface Area: 129Ų
(1S,7S,8R,9S)-11-acetoxy-10-hydroxy-1,7-diisovaleroxyvaltrate hydrin Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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